Cas no 860807-43-8 (methyl 1-(chloromethyl)-1H-pyrazole-4-carboxylate)

• Product Name: methyl 1-(chloromethyl)-1H-pyrazole-4-carboxylate
• CAS No: 860807-43-8
• MF: C₆H₇ClN₂O₂
• MW: 174.584980249405
• MDL: MFCD04970003
• CID: 3059432
• PubChem ID: 7017727
• Update Time: 2025-11-03

methyl 1-(chloromethyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Chloromethyl-1 H -pyrazole-4-carboxylic acid methyl ester
• methyl 1-(chloromethyl)-1H-pyrazole-4-carboxylate
• STK349673
• BBL039986
• methyl 1-(chloromethyl)pyrazole-4-carboxylate
• AKOS000310168
• EN300-229726
• DTXSID501233576
• 1-chloromethyl-1h-pyrazole-4-carboxylic acidmethyl ester
• LVDZENHVICIXNT-UHFFFAOYSA-N
• SCHEMBL2187074
• MFCD04970003
• 1-chloromethyl-1 h-pyrazole-4-carboxylic acid methyl ester
• 1-(chloromethyl)-4-methoxycarbonyl-1H-pyrazole
• methyl1-(chloromethyl)-1H-pyrazole-4-carboxylate
• 860807-43-8
• 1-Chloromethyl-1H-pyrazole-4-carboxylic acid methyl ester

• MDL： MFCD04970003
• Inchi： 1S/C6H7ClN2O2/c1-11-6(10)5-2-8-9(3-5)4-7/h2-3H,4H2,1H3
• InChI Key： LVDZENHVICIXNT-UHFFFAOYSA-N
• SMILES： ClCN1C=C(C(=O)OC)C=N1

Computed Properties

• Exact Mass: 174.0196052Da
• Monoisotopic Mass: 174.0196052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 1-(chloromethyl)-1H-pyrazole-4-carboxylate

methyl 1-(chloromethyl)-1H-pyrazole-4-carboxylate - A Versatile Building Block in Medicinal Chemistry

methyl 1-(chloromethyl)-1H-pyrazole-4-carboxylate (CAS No. 860807-43-8) represents a critical synthetic intermediate in the development of novel therapeutics. This compound features a 1H-pyrazole core functionalized with a chloromethyl group and a carboxylate moiety, creating a multifunctional scaffold with potential applications in drug discovery. Recent studies have highlighted its role as a key precursor for the synthesis of bioactive molecules targeting inflammation, cancer, and neurodegenerative disorders.

Structurally, methyl 1-(chloromethyl)-1H-pyrazole-4-carboxylate exhibits a pyrazole ring with two nitrogen atoms, a chloromethyl substituent at position 1, and a carboxylate group at position 4. The pyrazole ring is known for its ability to modulate enzyme activity and interact with biological targets, while the chloromethyl group introduces electrophilic reactivity for further functionalization. This combination of functional groups makes it a valuable candidate for medicinal chemistry applications.

Recent advances in synthetic methodologies have enabled the efficient preparation of methyl 1-(chloromethyl)-1H-pyrazole-4-carboxylate via transition-metal-catalyzed cross-coupling reactions. A 2023 study published in *Organic & Biomolecular Chemistry* demonstrated the use of palladium-catalyzed Suzuki-Miyaura coupling to selectively introduce the chloromethyl group onto the pyrazole ring. This approach offers improved yield and selectivity compared to traditional methods, reducing the need for harsh reaction conditions.

Pharmacological studies have revealed the potential of methyl 1-(chloromethyl)-1H-pyrazole-4-carboxylate as a scaffold for developing anti-inflammatory agents. A 2024 preclinical trial in *Journal of Medicinal Chemistry* showed that derivatives of this compound inhibit the NF-κB signaling pathway, a key mediator of inflammation. The carboxylate group was found to enhance the compound's solubility, improving its bioavailability in vivo.

In the field of oncology, methyl 1-(chloromethyl)-1H-pyrazole-4-carboxylate has attracted attention for its potential as an antitumor agent. Research published in *Cancer Research* in 2023 demonstrated that derivatives of this compound exhibit selective cytotoxicity against cancer cells expressing specific epigenetic markers. The pyrazole ring's ability to interact with DNA and proteins makes it an ideal platform for designing targeted therapies.

The chloromethyl functionality of methyl 1-(chloromethyl)-1H-pyrazole-4-carboxylate also enables its use in the synthesis of biologically active molecules through nucleophilic substitution reactions. A 2022 study in *Chemical Communications* reported the successful incorporation of amino acid residues into this scaffold, resulting in compounds with enhanced enzymatic activity. This versatility underscores its value in combinatorial chemistry approaches.

Applications of methyl 1-(chloromethyl)-1H-pyrazole-4-carboxylate extend beyond traditional drug discovery. Recent work in *Biosensors & Bioelectronics* (2024) explored its use as a component in biosensor development. The carboxylate group was utilized to immobilize biomolecules, creating sensors for detecting biomarkers of neurological diseases. This highlights its potential in diagnostic technologies.

From a synthetic perspective, the pyrazole ring's inherent reactivity allows for the creation of diverse functional groups. A 2023 review in *Synthetic Organic Chemistry* emphasized the importance of the chloromethyl group in enabling the formation of heterocyclic structures with unique biological properties. This makes methyl 1-(chloromethyl)-1H-pyrazole-4-carboxylate a versatile starting material for drug design.

Environmental and safety considerations are also being addressed in the development of methyl 1-(chloromethyl)-1H-pyrazole-4-carboxylate. A 2024 study in *Green Chemistry* proposed green synthesis methods using microwave-assisted reactions to reduce energy consumption and waste generation. These approaches align with the growing emphasis on sustainable chemical practices in pharmaceutical research.

Looking ahead, the pyrazole core of methyl 1-(chloromethyl)-1H-pyrazole-4-carboxylate is expected to play a significant role in the development of next-generation therapeutics. Ongoing research focuses on optimizing its functional groups to enhance potency and reduce toxicity. The chloromethyl group's reactivity continues to be a key factor in expanding the compound's utility across multiple therapeutic areas.

In conclusion, methyl 1-(chloromethyl)-1H-pyrazole-4-carboxylate represents a promising platform for drug discovery due to its unique structural features and synthetic versatility. Continued research into its applications in inflammation, cancer, and diagnostics is likely to yield significant advancements in medicinal chemistry. The compound's role as a building block for bioactive molecules underscores its importance in the development of novel therapeutics.

methyl 1-(chloromethyl)-1H-pyrazole-4-carboxylate is available in various forms for research purposes, with strict adherence to safety and handling protocols. Its synthesis and application require specialized knowledge in organic chemistry and medicinal drug design. As research progresses, this compound is expected to contribute significantly to the advancement of pharmaceutical science.